Cas no 325986-22-9 (4-(3,5-dimethylpiperidine-1-carbonyl)-9H-fluoren-9-one)

• Product Name: 4-(3,5-dimethylpiperidine-1-carbonyl)-9H-fluoren-9-one
• CAS No: 325986-22-9
• MF: C₂₁H₂₁NO₂
• MW: 319.396945714951
• CID: 5923473
• PubChem ID: 3146156
• Update Time: 2025-05-24

4-(3,5-dimethylpiperidine-1-carbonyl)-9H-fluoren-9-one Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-dimethylpiperidine-1-carbonyl)-9H-fluoren-9-one
• 9H-Fluoren-9-one, 4-[(3,5-dimethyl-1-piperidinyl)carbonyl]-
• DTXSID001321661
• Oprea1_393564
• SR-01000458712-1
• F1345-0507
• CHEMBL1717011
• HMS1653I07
• AKOS001668227
• 4-[(3,5-dimethyl-1-piperidinyl)carbonyl]-9H-fluoren-9-one
• SMR000431952
• 325986-22-9
• EU-0007706
• 4-(3,5-dimethylpiperidine-1-carbonyl)fluoren-9-one
• Oprea1_382758
• HMS2791G03
• 4-(3,5-Dimethyl-piperidine-1-carbonyl)-fluoren-9-one
• MLS000768633
• SR-01000458712

• Inchi： 1S/C21H21NO2/c1-13-10-14(2)12-22(11-13)21(24)18-9-5-8-17-19(18)15-6-3-4-7-16(15)20(17)23/h3-9,13-14H,10-12H2,1-2H3
• InChI Key： XCBFQMOXSCFTNJ-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C2=C1C=CC=C2C(N1CC(C)CC(C)C1)=O

Computed Properties

• Exact Mass: 319.157228913g/mol
• Monoisotopic Mass: 319.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.183±0.06 g/cm3(Predicted)
• Boiling Point: 520.9±29.0 °C(Predicted)
• pka: -1.73±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines

Additional information on 4-(3,5-dimethylpiperidine-1-carbonyl)-9H-fluoren-9-one

4-(3,5-Dimethylpiperidine-1-carbonyl)-9H-fluoren-9-one: A Comprehensive Overview

4-(3,5-Dimethylpiperidine-1-carbonyl)-9H-fluoren-9-one (CAS No. 325986-22-9) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, often referred to as DMPPF, has garnered considerable attention due to its unique structural properties and versatile functional groups. The molecule consists of a fluorenone core (a fused bicyclic aromatic system) and a 3,5-dimethylpiperidine carbonyl group, which together impart distinctive electronic and optical characteristics.

The synthesis of DMPPF involves a multi-step process that typically begins with the preparation of the fluorenone skeleton. This is followed by the introduction of the piperidine moiety through a series of coupling reactions. Recent advancements in catalytic methodologies have enabled the efficient construction of this compound with high yields and excellent purity. The use of transition metal catalysts, such as palladium complexes, has significantly streamlined the synthesis process, making it more accessible for large-scale production.

One of the most notable features of DMPPF is its ability to act as a building block for advanced materials. For instance, it has been extensively used in the development of organic light-emitting diodes (OLEDs) due to its high photoluminescence quantum yield (PLQY) and excellent thermal stability. Researchers have demonstrated that incorporating DMPPF into OLED architectures can lead to devices with enhanced efficiency and longer operational lifetimes. This is attributed to the compound's ability to facilitate efficient energy transfer between donor and acceptor materials.

In addition to its role in OLEDs, DMPPF has also found applications in polymer solar cells (PSCs). Its unique electronic structure allows for effective charge transport and separation at the donor-acceptor interface, which is critical for achieving high power conversion efficiencies (PCEs). Recent studies have shown that blending DMPPF with other semiconducting polymers can result in PSCs with PCEs exceeding 15%, marking a significant advancement in this field.

The structural versatility of DMPPF also makes it an ideal candidate for bio-related applications. For example, its fluorogenic properties have been exploited in the development of sensors for detecting metal ions and small organic molecules. By incorporating DMPPF into sensing platforms, researchers have achieved unprecedented sensitivity and selectivity for analytes such as mercury ions (Hg²⁺) and nitrobenzene derivatives.

From a mechanistic standpoint, the electronic interactions within DMPPF play a crucial role in determining its reactivity and functionality. The fluorenone core serves as an electron-deficient aromatic system, while the piperidine carbonyl group acts as an electron-rich moiety. This combination creates a strong push-pull effect, which enhances the compound's ability to participate in various chemical transformations. Recent computational studies have provided deeper insights into these electronic interactions, paving the way for further optimization of DMPPF derivatives.

Looking ahead, the potential applications of DMPPF are expected to expand further as new functional groups are introduced into its structure. For instance, the incorporation of heteroatoms or additional aromatic rings could enhance its performance in optoelectronic devices or enable new bio-related functions. Collaborative efforts between chemists, materials scientists, and engineers will be essential for unlocking these possibilities.

In conclusion, 4-(3,5-Dimethylpiperidine-1-carbonyl)-9H-fluoren-9-one (CAS No. 325986-22-9) stands as a testament to the ingenuity of modern organic chemistry. Its unique properties and wide-ranging applications make it a cornerstone compound in contemporary research and development activities.